Cas no 76263-39-3 (5-methyl-2-oxooxolane-3-carbonitrile)

• Product Name: 5-methyl-2-oxooxolane-3-carbonitrile
• CAS No: 76263-39-3
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 882032
• PubChem ID: 278449
• Update Time: 2025-04-19

5-methyl-2-oxooxolane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-oxooxolane-3-carbonitrile
• 3-cyano-5-methyl-4,5-dihydro-2(3H)-furanone
• 5-Methyl-2-oxo-tetrahydro-furan-3-carbonitril
• 5-methyl-2-oxotetrahydrofuran-3-carbonitrile
• 5-methyl-2-oxo-tetrahydro-furan-3-carbonitrile
• AC1L5O2J
• AC1Q6HCE
• AG-K-73942
• AR-1G8877
• CTK5E2673
• NSC128079
• 76263-39-3
• DTXSID10299084
• SCHEMBL12934466
• NSC-128079

• Inchi： 1S/C6H7NO2/c1-4-2-5(3-7)6(8)9-4/h4-5H,2H2,1H3
• InChI Key： HEUVPDHMKYRCDO-UHFFFAOYSA-N
• SMILES： O1C(C(C#N)CC1C)=O

Computed Properties

• Exact Mass: 125.04771
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09
• LogP: 0.46158

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones